Cas no 2172170-63-5 (N-(2-chloro-5-methoxy-4-sulfamoylphenyl)acetamide)

• Product Name: N-(2-chloro-5-methoxy-4-sulfamoylphenyl)acetamide
• CAS No: 2172170-63-5
• MF: C₉H₁₁ClN₂O₄S
• MW: 278.712640047073
• CID: 5249904
• PubChem ID: 165573376
• Update Time: 2025-05-23

N-(2-chloro-5-methoxy-4-sulfamoylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-(aminosulfonyl)-2-chloro-5-methoxyphenyl]-
• N-(2-chloro-5-methoxy-4-sulfamoylphenyl)acetamide

• Inchi： 1S/C9H11ClN2O4S/c1-5(13)12-7-4-8(16-2)9(3-6(7)10)17(11,14)15/h3-4H,1-2H3,(H,12,13)(H2,11,14,15)
• InChI Key： CHQBJGPTAYBYHK-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=C(S(N)(=O)=O)C=C1Cl)(=O)C

Additional information on N-(2-chloro-5-methoxy-4-sulfamoylphenyl)acetamide

N-(2-chloro-5-methoxy-4-sulfamoylphenyl)acetamide: A Comprehensive Overview

N-(2-chloro-5-methoxy-4-sulfamoylphenyl)acetamide, also known by its CAS number 2172170-63-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a phenyl ring substituted with chlorine, methoxy, and sulfamoyl groups, which contribute to its diverse chemical reactivity and biological activity.

The synthesis of N-(2-chloro-5-methoxy-4-sulfamoylphenyl)acetamide involves a series of well-established organic reactions, including nucleophilic substitution and acylation. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various reaction conditions to optimize yield and minimize by-products, making it more accessible for further studies.

One of the most promising aspects of N-(2-chloro-5-methoxy-4-sulfamoylphenyl)acetamide is its potential as a pharmacological agent. Preclinical studies have demonstrated its ability to modulate key biological pathways, making it a candidate for therapeutic interventions in areas such as oncology and inflammation. The presence of the sulfamoyl group, in particular, has been linked to enhanced bioavailability and reduced toxicity, which are critical factors in drug design.

Recent research has focused on understanding the mechanism of action of N-(2-chloro-5-methoxy-4-sulfamoylphenyl)acetamide at the molecular level. Studies using advanced techniques such as X-ray crystallography and molecular docking have provided insights into how this compound interacts with target proteins. These findings have paved the way for the development of more potent analogs with improved therapeutic profiles.

In addition to its pharmacological applications, N-(2-chloro-5-methoxy-4-sulfamoylphenyl)acetamide has also been investigated for its role in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various semiconductor materials.

The structural versatility of N-(2-chloro-5-methoxy-4-sulfamoylphenyl)acetamide has led to its use as a building block in the synthesis of more complex molecules. By modifying the substituents on the phenyl ring, chemists can tailor the physical and chemical properties of the resulting compounds for specific applications. This approach has been particularly useful in the development of novel materials for energy storage and conversion.

Looking ahead, the continued exploration of N-(2-chloro-5-methoxy-4-sulfamoylphenyl)acetamide is expected to yield further breakthroughs in both medicine and materials science. Its unique combination of structural features and functional groups positions it as a valuable tool for addressing some of the most pressing challenges in these fields.